Cas no 1185292-66-3 (Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-py Ridinecarboxylate)
Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-py Ridinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-py Ridinecarboxylate
- 4-(Boc-aMinoMethyl)pyridine-2-carboxylate sodiuM
-
- SMILES: O=C(C1=NC=CC(CNC(OC(C)(C)C)=O)=C1)[O-].[Na+]
Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-py Ridinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487840-1g |
Sodium 4-(((tert-butoxycarbonyl)amino)methyl)picolinate |
1185292-66-3 | 97% | 1g |
$802 | 2022-06-14 | |
| Ambeed | A918034-1g |
Sodium 4-(((tert-butoxycarbonyl)amino)methyl)picolinate |
1185292-66-3 | 97% | 1g |
$766.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648382-1g |
Sodium 4-(((tert-butoxycarbonyl)amino)methyl)picolinate |
1185292-66-3 | 98% | 1g |
¥8316.00 | 2024-08-09 |
Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-py Ridinecarboxylate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-py Ridinecarboxylate
Introduction to Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-pyridinecarboxylate (CAS No. 1185292-66-3)
Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-pyridinecarboxylate, a compound with the CAS number 1185292-66-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyridine derivatives family, which is well-known for its diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, characterized by its multiple functional groups, makes it a subject of intense research and development in academic and industrial settings.
The chemical structure of Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-pyridinecarboxylate features a central pyridine ring that is substituted with various functional groups. Specifically, the presence of a carboxylate group at the 4-position and an amide linkage at the 2-position contributes to its unique reactivity and biological properties. The amide group is further modified with an N-methyl group, which enhances its solubility and bioavailability. Additionally, the compound incorporates an ethyl ester moiety, which is commonly used in pharmaceuticals to improve metabolic stability.
Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug discovery. Pyridine-based compounds are widely recognized for their ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes. Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-pyridinecarboxylate has been investigated for its potential role in several therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications.
In the realm of anti-inflammatory research, this compound has shown promising results in modulating inflammatory pathways. Studies have demonstrated that it can inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-pyridinecarboxylate may help reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases.
Furthermore, the compound has been explored for its anti-viral properties. Research indicates that pyridine derivatives can interfere with viral replication by inhibiting essential viral enzymes or disrupting viral protein synthesis. The structural features of Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-pyridinecarboxylate make it a candidate for developing novel anti-viral agents that could be effective against a broad spectrum of viruses.
The anti-cancer potential of this compound has also been a focal point of recent studies. Pyridine-based molecules have been reported to exhibit cytotoxic effects on cancer cells by inducing apoptosis or inhibiting cell proliferation. Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-pyridinecarboxylate has shown promise in preclinical trials by selectively targeting cancer cells while sparing healthy cells. This selective toxicity is attributed to its ability to interact with specific molecular targets overexpressed in cancer cells.
The synthesis of Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-pyridinecarboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the pyridine ring followed by the introduction of the carboxylate and amide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.
The pharmacokinetic properties of Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-pyridinecarboxylate are crucial for determining its clinical efficacy. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. Its solubility profile also contributes to its pharmacokinetic behavior, allowing for efficient absorption and distribution throughout the body.
In conclusion, Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-pyridinecarboxylate (CAS No. 1185292-66-3) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable candidate for further research in anti-inflammatory, anti-viral, and anti-cancer therapies. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in developing novel therapeutic agents that address unmet medical needs.
1185292-66-3 (Sodium 4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]-2-py Ridinecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)